2-(propan-2-yloxy)ethanethioamide

• IUPAC Name: 2-propan-2-yloxyethanethioamide
• InChI: InChI=1S/C5H11NOS/c1-4(2)7-3-5(6)8/h4H,3H2,1-2H3,(H2,6,8)
• InChI Key: VJQOTQVSRGHYGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(=S)N
• Molecular Formula: C5H11NOS
• Molecular Weight: 133.21 g/mol

Description

2-(Propan-2-yloxy)ethanethioamide, also known as propanethiol, is an organic compound composed of two carbon atoms, two oxygen atoms, one sulfur atom, and one nitrogen atom. It is a volatile, colorless liquid with a pungent odor and is used in the synthesis of a variety of compounds. Synthesis of propanethiol is relatively simple and inexpensive, making it a popular choice for laboratory experiments. Propane-thiol is also used as a reagent in organic synthesis and in the manufacture of pharmaceuticals, flavorings, and fragrances.

Mechanism of Action

Propanethiol acts as a nucleophile in organic reactions, meaning it can donate electrons to form a covalent bond with an electrophile. It is also capable of forming hydrogen bonds with other molecules, and is used as a catalyst in many organic reactions.
Biochemical and Physiological Effects
Propanethiol is a volatile compound and is known to have a pungent odor. It is also known to be a skin and eye irritant, and should be handled with caution. Inhalation of 2-(propan-2-yloxy)ethanethioamide can cause irritation of the respiratory tract, and long-term exposure can lead to liver and kidney damage.

Advantages and Limitations for Lab Experiments

Propanethiol has a number of advantages when used in laboratory experiments. It is relatively inexpensive and easy to synthesize, and is also capable of forming hydrogen bonds with other molecules. It is also a highly reactive compound, making it suitable for use in a variety of reactions. However, it is a volatile compound and can be toxic if handled improperly.

Future Directions

For the use of 2-(propan-2-yloxy)ethanethioamide in laboratory experiments include the synthesis of polymers, such as polycarbonates, polyurethanes, polyesters, and polyamides. It can also be used as a reagent in organic synthesis, and in the manufacture of pharmaceuticals, flavorings, and fragrances. In addition, 2-(propan-2-yloxy)ethanethioamide could be used in the synthesis of a variety of compounds, such as esters, amides, and amines. Finally, 2-(propan-2-yloxy)ethanethioamide could be used as a catalyst in a variety of reactions, such as the synthesis of polymers or the production of pharmaceuticals.

Synthesis Methods

Propanethiol is synthesized through a process known as the Sulfonation of Propanol. This process involves the reaction of propanol with sulfuric acid, resulting in the formation of 2-(propan-2-yloxy)ethanethioamide and water. The reaction is typically carried out at a temperature of between 140-160°C, and the reaction proceeds rapidly. The reaction can be catalyzed with a variety of acids, such as sulfuric acid, hydrochloric acid, or phosphoric acid.

Scientific Research Applications

Propanethiol is used in a variety of scientific research applications. It has been used in the synthesis of polymers, such as polycarbonates, polyurethanes, polyesters, and polyamides. It is also used as a reagent in organic synthesis, and in the manufacture of pharmaceuticals, flavorings, and fragrances. In addition, 2-(propan-2-yloxy)ethanethioamide has been used in the synthesis of a variety of compounds, such as esters, amides, and amines.